Cas no 107622-50-4 (1,1'-Biphenyl,2-methyl-3-nitro-)

1,1'-Biphenyl, 2-methyl-3-nitro- is a nitro-substituted biphenyl derivative characterized by its methyl and nitro functional groups at the 2- and 3-positions, respectively. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the aromatic biphenyl core and electron-withdrawing nitro group, make it valuable for further functionalization or as a building block in complex molecular frameworks. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile allows for precise modifications, making it a reliable choice for research and industrial applications requiring controlled synthetic pathways.
1,1'-Biphenyl,2-methyl-3-nitro- structure
107622-50-4 structure
Product Name:1,1'-Biphenyl,2-methyl-3-nitro-
CAS No:107622-50-4
MF:C13H11NO3
MW:229.231343507767
MDL:MFCD17169834
CID:127621
PubChem ID:14317423
Update Time:2025-10-29

1,1'-Biphenyl,2-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2-methyl-3-nitro-
    • (2-nitro-6-phenylphenyl)methanol
    • 2-Hydroxymethyl-3-nitrobiphenyl
    • 2-Methyl-3-nitrobiphenyl
    • 1,1'-Biphenyl,2-methyl-3-nitro
    • 2-Nitro-6-phenyltoluene
    • 2-phenyl-6-nitrotoluene
    • Biphenyl,2-methyl-3-nitro-(6CI)
    • 124391-61-3
    • 107622-50-4
    • DTXSID60558830
    • (3-Nitro[1,1'-biphenyl]-2-yl)methanol
    • FT-0713107
    • MDL： MFCD17169834
    • Inchi： 1S/C13H11NO3/c15-9-12-11(10-5-2-1-3-6-10)7-4-8-13(12)14(16)17/h1-8,15H,9H2
    • InChI Key： YRILKGJFCYURBK-UHFFFAOYSA-N
    • SMILES： OCC1C(=CC=CC=1C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 229.07400
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.05000
  • LogP: 3.27730

1,1'-Biphenyl,2-methyl-3-nitro- Customs Data

  • HS CODE：2904209090
  • Customs Data：

    China Customs Code:

    2904209090

    Overview:

    2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,1'-Biphenyl,2-methyl-3-nitro- Pricemore >>

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A2B Chem LLC
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A2B Chem LLC
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abcr
AB608257-250mg
2-Methyl-3-nitro-1,1'-biphenyl; .
 107622-50-4
250mg
 €306.10 2024-07-19
abcr
AB608257-1g
2-Methyl-3-nitro-1,1'-biphenyl; .
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1g
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abcr
AB608257-5g
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